Cas no 1217839-54-7 ((R)-Piperazine-2-carbonitrile)

(R)-Piperazine-2-carbonitrile structure
(R)-Piperazine-2-carbonitrile structure
(R)-Piperazine-2-carbonitrile
1217839-54-7
C5H9N3
111.1451
MFCD09878603
833549
44630601

(R)-Piperazine-2-carbonitrile Properties

Names and Identifiers

    • (R)-Piperazine-2-carbonitrile
    • (2R)-piperazine-2-carbonitrile
    • (R)-piperazine-2-carbonitrile 2HCl
    • (S)-2-Cyanopiperazine
    • FCH875105
    • 4124AA
    • AX8158212
    • (R)-Piperazine-2-carbonitrile hydrochloride
    • (2R)-Piperazine-2-carbonitrile
    • CS-B0448
    • 2-Piperazinecarbonitrile, (2R)-
    • 1217839-54-7
    • SCHEMBL16908339
    • AKOS015854363
    • CS-13204
    • DTXSID50659966
    • +Expand
    • MFCD09878603
    • FXGJYEBAJZLAJX-YFKPBYRVSA-N
    • 1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2/t5-/m0/s1
    • N1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@]1([H])C#N

Computed Properties

  • 111.079647300g/mol
  • 2
  • 3
  • 0
  • 111.079647300g/mol
  • 8
  • 112
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • -1
  • 47.8

Experimental Properties

  • 272 ºC
  • 118 ºC
  • 1.08

(R)-Piperazine-2-carbonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0016H9-100mg
2-Piperazinecarbonitrile, (2R)-
1217839-54-7 ≥97.0%
100mg
$167.00
A2B Chem LLC
AA54253-100mg
(R)-Piperazine-2-carbonitrile
1217839-54-7 95%
100mg
$65.00
Alichem
A139002532-1g
(R)-Piperazine-2-carbonitrile
1217839-54-7 95%
1g
$475.24 2023-09-03
Ambeed
A621893-5g
(R)-Piperazine-2-carbonitrile
1217839-54-7 95+%
5g
$2130.0
Chemenu
CM169525-1g
(R)-piperazine-2-carbonitrile
1217839-54-7 95%
1g
$505 2021-08-05
ChemScence
CS-B0448-100mg
(R)-piperazine-2-carbonitrile
1217839-54-7 ≥97.0%
100mg
$92.0 2022-04-28
eNovation Chemicals LLC
D762096-100mg
2-Piperazinecarbonitrile, (2R)-
1217839-54-7 96%
100mg
$280 2022-09-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBT1982-100mg
(2R)-piperazine-2-carbonitrile
1217839-54-7 95%
100mg
¥1193.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1048356-100mg
(R)-piperazine-2-carbonitrile
1217839-54-7 97%
100mg
¥1847.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R44920-1g
(R)-piperazine-2-carbonitrile
1217839-54-7
1g
¥5002.0 2021-09-08

(R)-Piperazine-2-carbonitrile Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1217839-54-7)(R)-Piperazine-2-carbonitrile
A26331
99%
5g
1917.0